![molecular formula C19H16F3N3O3S2 B2819851 3,5-dimethoxy-N-(5-((3-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide CAS No. 392302-33-9](/img/structure/B2819851.png)
3,5-dimethoxy-N-(5-((3-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
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Overview
Description
Scientific Research Applications
Synthesis and Biological Activity
Compounds with structures similar to 3,5-dimethoxy-N-(5-((3-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide have been synthesized and evaluated for their potential biological activities. For instance, novel Schiff’s bases containing a thiadiazole scaffold and benzamide groups have been synthesized and showed promising anticancer activity against a panel of human cancer cell lines (Tiwari et al., 2017). These findings indicate the therapeutic potential of such compounds in cancer treatment.
Antimicrobial and Anti-inflammatory Properties
Research has also focused on derivatives with anti-inflammatory and analgesic properties. For example, benzodifuranyl derivatives have been created for their cyclooxygenase inhibitory activities, showing significant analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020). This suggests their potential application in developing new anti-inflammatory drugs.
Synthesis Techniques
Innovative synthesis techniques have been applied to produce compounds with similar structures efficiently. For instance, microwave-assisted synthesis has been utilized to create benzamide derivatives under solvent-free conditions, leading to compounds with significant anticancer activities (Tiwari et al., 2017). These methods offer advantages in terms of speed and environmental impact compared to traditional synthesis approaches.
Future Directions
Properties
IUPAC Name |
3,5-dimethoxy-N-[5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16F3N3O3S2/c1-27-14-7-12(8-15(9-14)28-2)16(26)23-17-24-25-18(30-17)29-10-11-4-3-5-13(6-11)19(20,21)22/h3-9H,10H2,1-2H3,(H,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSJDRBCGGIPUOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)NC2=NN=C(S2)SCC3=CC(=CC=C3)C(F)(F)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16F3N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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